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Compound of Interest

Compound Name: 1-(Methanesulfonyl)pentane

Cat. No.: B15489825

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents is a critical component of laboratory safety and operational integrity. This
guide provides essential information and a step-by-step approach to the safe disposal of 1-
(Methanesulfonyl)pentane, a compound for which a specific Safety Data Sheet (SDS) is not
readily available in public domains. The following procedures are based on best practices for
similar chemical structures and should be conducted with the utmost caution, always prioritizing
the acquisition of a substance-specific SDS from the manufacturer or supplier.

Understanding the Compound: Physicochemical
Data

While specific quantitative data for 1-(Methanesulfonyl)pentane is not available, data for
structurally related compounds can provide valuable insights into its potential hazards. The
following table summarizes key information for pentane and ethyl methanesulfonate, offering a
comparative overview.
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1-
Ethyl (Methanesulfonyl)p
Property Pentane
Methanesulfonate entane
(Anticipated)
CAS Number 109-66-0 62-50-0 6178-53-6
Molecular Formula C5H12 C3H803S C6H1402S
Molecular Weight 72.15 g/mol 124.13 g/mol 150.24 g/mol
o Oily, colorless to ) o
Appearance Colorless liquid Likely a liquid

yellow liquid

Key Hazards

Highly flammable,
Aspiration hazard,

Environmental hazard

Harmful if swallowed,
May cause genetic
defects, May cause

cancer[1]

Potential for
flammability, toxicity,
and environmental

hazards.

Step-by-Step Disposal Protocol

The disposal of 1-(Methanesulfonyl)pentane must be approached with the assumption that it

may possess significant hazards, including flammability, toxicity, and environmental risks. The

following protocol is a general guideline and must be adapted to comply with all local, state,
and federal regulations.

1. Personal Protective Equipment (PPE): Before handling the material, ensure appropriate PPE
is worn. This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat or chemical-resistant apron

Closed-toe shoes

N

. Waste Collection:
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o Collect waste 1-(Methanesulfonyl)pentane in a designated, properly labeled, and sealed
container.

e The container should be made of a material compatible with the chemical.
» Do not mix with other waste streams unless compatibility has been confirmed.
3. Labeling:

o Clearly label the waste container with "Waste 1-(Methanesulfonyl)pentane” and any known
or suspected hazard symbols (e.g., flammable, toxic).

4. Storage:

» Store the waste container in a cool, dry, and well-ventilated area, away from heat, sparks,
and open flames.

e Ensure the storage area is secure and accessible only to authorized personnel.
5. Disposal:

» Dispose of the waste through a licensed hazardous waste disposal company.

» Provide the disposal company with all available information about the chemical.
e Do not attempt to dispose of this chemical down the drain or in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 1-(Methanesulfonyl)pentane.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15489825?utm_src=pdf-body
https://www.benchchem.com/product/b15489825?utm_src=pdf-body
https://www.benchchem.com/product/b15489825?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Start: Need to Dispose of
1-(Methanesulfonyl)pentane

Obtain Substance-Specific SDS
from Manufacturer/Supplier

4

Assess Hazards Based on SDS
(or similar compounds if unavailable)

Y
Wear Appropriate PPE

Collectionv& Storage

Collect in a Labeled,
Sealed Container

;

Store in a Cool, Dry,
Well-Ventilated Area

Final Disposal

Contact Licensed Hazardous
Waste Disposal Company

'

Provide All Available
Chemical Information

l

Arrange for Waste Pickup
and Transport

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-(Methanesulfonyl)pentane.
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Disclaimer: The information provided is for guidance purposes only and is based on the
properties of structurally similar compounds. A specific Safety Data Sheet (SDS) for 1-
(Methanesulfonyl)pentane (CAS 6178-53-6) was not publicly available at the time of this
writing. It is imperative to obtain the SDS from the manufacturer or supplier and to follow all
applicable local, state, and federal regulations for chemical handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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